![molecular formula C10H8BrF3O2 B6261657 3-[4-bromo-2-(trifluoromethyl)phenyl]propanoic acid CAS No. 1261583-36-1](/img/no-structure.png)
3-[4-bromo-2-(trifluoromethyl)phenyl]propanoic acid
Overview
Description
3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid, also known as 4-bromo-2-(trifluoromethyl)phenylacetic acid, is a compound of interest to scientists due to its various applications in research and development. It is a brominated aromatic compound with a trifluoromethyl group attached to the phenyl ring, and is a useful molecule for organic synthesis.
Scientific Research Applications
3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid has many applications in scientific research. It is used as a starting material for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers and other materials. Additionally, it is used as a reagent in organic reactions, such as the synthesis of heterocycles and other complex molecules.
Mechanism of Action
The mechanism of action of 3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid is not well understood. However, it is known that the trifluoromethyl group attached to the phenyl ring increases the reactivity of the molecule, making it useful for organic synthesis. Additionally, it is believed that the bromine atom in the molecule may act as a Lewis acid, facilitating the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid are not well understood. However, it is believed that the molecule may interact with certain proteins and enzymes in the body, leading to physiological effects. Additionally, it is possible that the molecule may interact with the cell membrane, leading to changes in the permeability of the cell.
Advantages and Limitations for Lab Experiments
3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid is a useful molecule for laboratory experiments due to its reactivity and its ability to form covalent bonds with other molecules. Additionally, it is relatively stable and has low toxicity, making it safe to handle and use in experiments. However, it is also relatively expensive and can be difficult to obtain in large quantities.
Future Directions
The potential future directions for 3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid include further research into its biochemical and physiological effects, its potential applications in drug design and development, and its potential use in the synthesis of other compounds. Additionally, further research into its mechanism of action and its reactivity with other molecules may lead to new and improved synthesis methods. Finally, further research into its potential toxicity and environmental impact may lead to more efficient and safer methods of synthesis and use.
Synthesis Methods
3-[4-Bromo-2-(trifluoromethyl)phenyl]propanoic acid can be synthesized from the reaction of 3-[4-bromo-2-(trifluoromethyl)phenyl]propanoic acid(trifluoromethyl)benzaldehyde and propanoic acid in the presence of an acid catalyst such as p-toluenesulfonic acid. The reaction is carried out at a temperature of 80°C for 1-2 hours in a sealed vessel. The resulting product is a white solid that can be isolated by filtration and washed with water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-bromo-2-(trifluoromethyl)phenyl]propanoic acid involves the bromination of 4-trifluoromethylphenylacetic acid followed by the Friedel-Crafts acylation of the resulting brominated compound with propanoic acid.", "Starting Materials": [ "4-trifluoromethylphenylacetic acid", "Bromine", "Propanoic acid", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Bromination of 4-trifluoromethylphenylacetic acid with bromine in the presence of sulfuric acid to yield 4-bromo-2-(trifluoromethyl)phenylacetic acid.", "Step 2: Acetylation of 4-bromo-2-(trifluoromethyl)phenylacetic acid with acetic anhydride in the presence of sodium acetate to yield 4-bromo-2-(trifluoromethyl)phenylacetate.", "Step 3: Friedel-Crafts acylation of 4-bromo-2-(trifluoromethyl)phenylacetate with propanoic acid in the presence of aluminum chloride to yield 3-[4-bromo-2-(trifluoromethyl)phenyl]propanoic acid." ] } | |
CAS RN |
1261583-36-1 |
Product Name |
3-[4-bromo-2-(trifluoromethyl)phenyl]propanoic acid |
Molecular Formula |
C10H8BrF3O2 |
Molecular Weight |
297.1 |
Purity |
95 |
Origin of Product |
United States |
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